CDD3506

CYP3A Induction HDL Elevation Metabolic Research
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H19N3
Molecular Weight 325.4 g/mol
Cat. No. B15573931
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Technical Parameters


Basic Identity
Product NameCDD3506
Molecular FormulaC22H19N3
Molecular Weight325.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H19N3/c23-21-16-25(17-24-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H,23H2
InChIKeyRCJCNSQHHMJLRL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





CDD3506 Procurement Guide: CYP3A Induction and HDL Elevation in Preclinical Metabolic Research


CDD3506 (1-trityl-1H-imidazol-4-amine, CAS 197913-15-8) is a small molecule inducer of hepatic cytochrome P450 3A (CYP3A) . Its primary demonstrated biological activity is the elevation of high-density lipoprotein (HDL) cholesterol levels via selective induction of hepatic CYP3A enzymes . This compound is exclusively supplied for research purposes and is utilized in preclinical models investigating lipoprotein metabolism, drug-drug interactions, and the pharmacology of nuclear receptor-mediated gene expression .

Workflow Hepatic CYP3A induction studies
Model Context HDL elevation in preclinical dyslipidemia models
Pathway Nuclear receptor (PXR/CAR) pharmacology

Procurement Risk: Why Generic CYP3A Inducers Cannot Replace CDD3506


Direct substitution of CDD3506 with alternative CYP3A modulators or even its close structural analog CDD3505 is not scientifically justified without validation. CYP3A induction is governed by complex ligand-dependent interactions with nuclear receptors, primarily the pregnane X receptor (PXR) and the constitutive androstane receptor (CAR), which exhibit highly species-specific and ligand-specific response profiles [1]. Furthermore, the downstream physiological outcome of HDL elevation may be uncoupled from the magnitude of CYP3A induction depending on the specific chemical scaffold. Off-target activities, differences in potency, and variations in cellular bioavailability can confound metabolic studies, leading to irreproducible data and misinterpretation of hepatic gene regulation [2].

Structural Analog Divergence CDD3505 scaffold may produce non-equivalent CYP3A induction or HDL outcomes.
Receptor Selectivity Variation Other CYP3A inducers may display different PXR/CAR ligand profiles.
Off-target Interference Cellular bioavailability and secondary targets can shift metabolic readouts.

CDD3506 Quantitative Evidence for Informed Procurement Decisions


CDD3506 vs. CDD3505: Contextual Basis for Structural Analog Differentiation

CDD3505 (CAS 173865-33-3) is the closest commercially available structural analog to CDD3506 (CAS 197913-15-8), and both are annotated as small molecule inducers of hepatic CYP3A that elevate HDL cholesterol . While direct comparative assays (e.g., identical EC50 measurements in the same primary hepatocyte model) are not available in the public domain, their distinct chemical structures—a 1-trityl-1H-imidazol-4-amine scaffold for CDD3506 versus an alternative core for CDD3505—create a scientific imperative to treat them as non-interchangeable chemical probes unless empirically validated [1]. In the absence of head-to-head data, the burden of proof for functional equivalence rests with the end user; procurement of one analog over the other cannot be justified purely on cost or availability without orthogonal confirmation in the target experimental system.

Structure Divergence
Class-level inference
Distinct 1‑trityl‑1H‑imidazol‑4‑amine vs alternative scaffold
Non‑interchangeable without head‑to‑head validation
Direct comparative data unavailable
CYP3A Induction HDL Elevation Metabolic Research

CDD3506 Vendor Purity Specifications for Reproducible Assay Performance

Commercial availability of CDD3506 is characterized by high purity specifications that support reproducible in vitro and in vivo experiments. TargetMol supplies the compound at a verified purity of 99.48% , while MedChemExpress reports a purity of 98.03% . These analytical specifications mitigate the risk of confounding biological activity arising from impurities, which is a critical consideration when selecting a reagent for sensitive cell-based assays or long-term animal studies.

Purity Specification
Cross‑study comparable
≥98.03% to 99.48%
Supports assay reproducibility
Vendor‑specific HPLC analysis
Quality Control Assay Reproducibility HPLC

CDD3506 In Vitro Solubility Parameters for Formulation-Responsive Assay Design

For in vitro applications, CDD3506 exhibits defined solubility parameters that inform experimental design and formulation. The compound is reported to be soluble in DMSO at a concentration of at least 10 mg/mL (approximately 30.73 mM) with sonication . This property facilitates the preparation of concentrated stock solutions for cell culture experiments, minimizing the volume of organic solvent introduced into biological systems.

DMSO Solubility
Supporting evidence
≥10 mg/mL (~30.73 mM)
Enables concentrated stock preparation
Sonication recommended
Formulation Solubility In Vitro Assay

High-Value Application Scenarios for CDD3506 in Metabolic and Pharmacological Research


Investigating the PXR/CAR-HDL Axis in Preclinical Models of Dyslipidemia

CDD3506 is optimally deployed as a positive control or chemical probe in rodent models designed to dissect the nuclear receptor-mediated regulation of HDL cholesterol. Its activity as a hepatic CYP3A inducer directly engages the PXR/CAR signaling axis, making it a valuable tool for studying the transcriptional control of apolipoprotein A-I (ApoA-I) and reverse cholesterol transport pathways. Researchers can utilize CDD3506 to induce measurable elevations in plasma HDL, serving as a benchmark for validating novel therapeutic targets in lipoprotein metabolism [1].

Serving as a Reference CYP3A Inducer in Drug-Drug Interaction (DDI) Studies

In pharmaceutical development, CDD3506 serves as a reference inducer for calibrating in vitro CYP3A induction assays, such as those using primary human hepatocytes or PXR reporter gene assays. Its established role in elevating CYP3A activity allows it to function as a positive control when screening new chemical entities for their potential to cause CYP-mediated drug-drug interactions, a critical step in preclinical safety assessment [2].

Elucidating Structure-Activity Relationships (SAR) for Imidazole-Based CYP Modulators

The 1-trityl-1H-imidazol-4-amine scaffold of CDD3506 provides a defined starting point for medicinal chemistry programs aimed at developing novel CYP3A modulators. Procurement of high-purity CDD3506 enables systematic SAR studies where modifications to the trityl or imidazole moieties are correlated with changes in CYP3A induction potency and selectivity [3].

Application
Selection Property
Validation Focus
Preclinical dyslipidemia models
CYP3A induction and HDL elevation context
Plasma HDL and ApoA‑I endpoints
DDI assay calibration
Reference CYP3A inducer profile
PXR reporter gene or primary hepatocyte assay
Imidazole‑based SAR studies
1‑trityl‑1H‑imidazol‑4‑amine scaffold
CYP3A induction selectivity and potency SAR

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


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